SW IV-52
SW IV-52
SW IV-52 is an XIAP-inhibitor. It acts as a second mitochondria-derived activator of caspases (SMAC) mimetic.
Brand Name:
Vulcanchem
CAS No.:
845745-37-1
VCID:
VC0544293
InChI:
InChI=1S/C25H38N4O3.ClH/c1-16(26-5)22(30)28-21(25(2,3)4)24(32)29-15-9-14-20(29)23(31)27-19-13-8-11-17-10-6-7-12-18(17)19;/h6-7,10,12,16,19-21,26H,8-9,11,13-15H2,1-5H3,(H,27,31)(H,28,30);1H/t16-,19+,20-,21+;/m0./s1
SMILES:
CC(C(=O)NC(C(=O)N1CCCC1C(=O)NC2CCCC3=CC=CC=C23)C(C)(C)C)NC.Cl
Molecular Formula:
C25H39ClN4O3
Molecular Weight:
479.06
SW IV-52
CAS No.: 845745-37-1
Inhibitors
VCID: VC0544293
Molecular Formula: C25H39ClN4O3
Molecular Weight: 479.06
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 845745-37-1 |
|---|---|
| Product Name | SW IV-52 |
| Molecular Formula | C25H39ClN4O3 |
| Molecular Weight | 479.06 |
| IUPAC Name | (2S)-1-[(2S)-3,3-dimethyl-2-[[(2S)-2-(methylamino)propanoyl]amino]butanoyl]-N-[(1R)-1,2,3,4-tetrahydronaphthalen-1-yl]pyrrolidine-2-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C25H38N4O3.ClH/c1-16(26-5)22(30)28-21(25(2,3)4)24(32)29-15-9-14-20(29)23(31)27-19-13-8-11-17-10-6-7-12-18(17)19;/h6-7,10,12,16,19-21,26H,8-9,11,13-15H2,1-5H3,(H,27,31)(H,28,30);1H/t16-,19+,20-,21+;/m0./s1 |
| Standard InChIKey | CMFDULVBZVNDFI-RKVNAYBESA-N |
| SMILES | CC(C(=O)NC(C(=O)N1CCCC1C(=O)NC2CCCC3=CC=CC=C23)C(C)(C)C)NC.Cl |
| Appearance | Solid powder |
| Description | SW IV-52 is an XIAP-inhibitor. It acts as a second mitochondria-derived activator of caspases (SMAC) mimetic. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | SW IV-52; SW IV 52; SW IV52; SWIV52; SW-IV-52; |
| Reference | 1: Wang H, Wang R, Xu S, Lakshmana MK. Transcription Factor EB Is Selectively Reduced in the Nuclear Fractions of Alzheimer's and Amyotrophic Lateral Sclerosis Brains. Neurosci J. 2016;2016:4732837. doi: 10.1155/2016/4732837. Epub 2016 Jun 28. PubMed PMID: 27433468; PubMed Central PMCID: PMC4940567. 2: Hashim YM, Spitzer D, Vangveravong S, Hornick MC, Garg G, Hornick JR, Goedegebuure P, Mach RH, Hawkins WG. Targeted pancreatic cancer therapy with the small molecule drug conjugate SW IV-134. Mol Oncol. 2014 Jul;8(5):956-67. doi: 10.1016/j.molonc.2014.03.005. Epub 2014 Mar 26. PubMed PMID: 24731702; PubMed Central PMCID: PMC4082741. 3: Garg G, Vangveravong S, Zeng C, Collins L, Hornick M, Hashim Y, Piwnica-Worms D, Powell MA, Mutch DG, Mach RH, Hawkins WG, Spitzer D. Conjugation to a SMAC mimetic potentiates sigma-2 ligand induced tumor cell death in ovarian cancer. Mol Cancer. 2014 Mar 7;13:50. doi: 10.1186/1476-4598-13-50. PubMed PMID: 24602489; PubMed Central PMCID: PMC4015918. |
| PubChem Compound | 70700625 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume